Cas no 52482-08-3 (Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate)
52482-08-3 structure
Product Name:Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate
CAS No:52482-08-3
MF:C9H11NO3
MW:181.188542604446
CID:1091590
PubChem ID:23006225
Update Time:2025-04-20
Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate
- Ethyl 5,6-dihydro-4H-cyclopenta[d][1,2]oxazole-3-carboxylate
- ETHYL 4H,5H,6H-CYCLOPENTA[D][1,2]OXAZOLE-3-CARBOXYLATE
- 893638-43-2
- AM807287
- SY343665
- DB-187457
- 52482-08-3
- ethyl5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate
- MLS003675842
- SMR002356401
- MFCD08701221
- 4H-Cyclopent[d]isoxazole-3-carboxylic acid, 3a,5,6,6a-tetrahydro-,ethyl ester, cis-
-
- Inchi: 1S/C9H11NO3/c1-2-12-9(11)8-6-4-3-5-7(6)13-10-8/h2-5H2,1H3
- InChI Key: CAJBQPZCGFXGKT-UHFFFAOYSA-N
- SMILES: O1C2=C(C(C(=O)OCC)=N1)CCC2
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52.3Ų
Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM190907-1g |
ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate |
52482-08-3 | 95% | 1g |
$468 | 2021-08-05 | |
| Chemenu | CM190907-5g |
ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate |
52482-08-3 | 95% | 5g |
$1403 | 2021-08-05 | |
| Chemenu | CM190907-1g |
ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate |
52482-08-3 | 95% | 1g |
$468 | 2024-07-15 | |
| Chemenu | CM190907-5g |
ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate |
52482-08-3 | 95% | 5g |
$1403 | 2024-07-15 |
Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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